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Compound of Interest

Compound Name: Barium-140

Cat. No.: B1234999 Get Quote

For Immediate Use by Research, Scientific, and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and

disposal of Barium-140 (Ba-140). Adherence to these procedures is essential for ensuring the

safety of laboratory personnel and the environment. Barium-140 is a beta and gamma-emitting

radionuclide, and its handling requires stringent radiological and chemical safety precautions.

Radiological and Chemical Hazard Overview
Barium-140 has a half-life of 12.75 days and decays via beta emission to Lanthanum-140 (La-

140), which has a half-life of 1.68 days.[1][2] La-140, in turn, decays to the stable Cerium-140,

emitting both beta particles and high-energy gamma radiation. The primary radiological hazard

is associated with both the beta and gamma emissions from this decay chain.

In addition to the radiological hazards, soluble barium compounds are toxic and can cause

adverse health effects if ingested or inhaled.[3] Therefore, all handling procedures must

address both chemical and radiological risks.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory for all personnel handling Barium-140. The required PPE

provides a barrier against radioactive contamination and chemical exposure.
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PPE Component Specification Purpose

Body Protection

Full-length laboratory coat

(worn closed with sleeves

down)

Protects skin and personal

clothing from contamination.

Hand Protection
Double-gloving with nitrile or

rubber gloves

Provides a barrier against

chemical and radioactive

contamination. Frequent

changes are recommended.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes of

radioactive solutions and

chemical irritants.

Respiratory Protection

Required when handling

powders or volatile forms. A

NIOSH-approved respirator

with the appropriate cartridge

should be used.

Prevents inhalation of airborne

radioactive particles or

chemical fumes.

Foot Protection Closed-toe shoes Protects feet from spills.

Dosimetry and Radiation Monitoring
A comprehensive dosimetry program is essential to monitor and control radiation exposure to

personnel.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monitoring Type Device
Frequency of
Exchange

Purpose

Whole Body

Dosimetry

Optically Stimulated

Luminescence (OSL)

or Thermoluminescent

Dosimeter (TLD)

badge

Monthly or quarterly,

as determined by the

Radiation Safety

Officer (RSO)

Measures deep, lens

of eye, and shallow

dose from gamma and

high-energy beta

radiation.

Extremity Dosimetry Ring dosimeter (TLD)

Monthly or quarterly,

as determined by the

RSO

Measures radiation

dose to the hands,

which are often

closest to the

radioactive source.

Contamination

Surveys

Geiger-Müller (GM)

survey meter with a

pancake probe

Before, during, and

after work with

Barium-140

Detects beta and

gamma contamination

on surfaces, clothing,

and hands.

Wipe Tests

Smear papers

counted on a liquid

scintillation counter or

gamma counter

Routinely in

designated radioactive

work areas

Quantifies removable

surface contamination

to ensure levels are

below established

limits.

Occupational Dose Limits: All personnel must adhere to the dose limits established by the

relevant regulatory bodies. The annual occupational dose limits are typically:

Whole Body: 5,000 mrem (50 mSv)

Lens of the Eye: 15,000 mrem (150 mSv)

Skin or any Extremity: 50,000 mrem (500 mSv)

Shielding Requirements
Effective shielding is critical for minimizing external radiation exposure. Barium-140 and its

daughter, Lanthanum-140, emit both beta and gamma radiation, requiring a dual approach to
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shielding.

Beta Shielding: Beta particles from Ba-140 and La-140 have maximum energies of

approximately 1.022 MeV and 2.26 MeV, respectively.[4] These energetic beta particles can be

effectively shielded using low atomic number (low-Z) materials to minimize the production of

Bremsstrahlung (braking radiation) X-rays.

Primary Beta Shielding: Use materials like Plexiglas (acrylic) or other plastics. A thickness of

approximately 1 cm of acrylic is sufficient to stop the beta particles from Ba-140/La-140.

Gamma Shielding: The decay of La-140 produces several high-energy gamma rays, with the

most significant being at 1.596 MeV. High atomic number (high-Z) materials are required for

effective gamma shielding.

Shielding Material
Half-Value Layer (HVL) for
~1.6 MeV Gamma Rays
(Approx.)

Tenth-Value Layer (TVL)
for ~1.6 MeV Gamma Rays
(Approx.)

Lead (Pb) 1.4 cm 4.6 cm

Steel 4.8 cm 15.9 cm

Concrete (standard density) 10.4 cm 34.5 cm

Note: HVL and TVL values are estimations for the high-energy gamma emissions from La-140

based on available data for similar energies. Precise shielding calculations should be

performed by a qualified health physicist for specific applications.

Combined Shielding Strategy: For optimal protection, a layered shielding approach is

recommended:

An inner layer of a low-Z material (e.g., acrylic) to stop the beta particles.

An outer layer of a high-Z material (e.g., lead) to attenuate the primary gamma rays and any

Bremsstrahlung X-rays produced in the inner shield.
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This section provides a step-by-step guide for the safe handling of unsealed Barium-140
sources in a laboratory setting.

1. Preparation and Pre-Work Survey:

Designate a specific work area for handling Ba-140. This area should be clearly marked with

"Caution, Radioactive Material" signs.

Cover the work surface with absorbent paper.

Assemble all necessary materials, including PPE, shielding, handling tools (tongs, forceps),

and waste containers.

Perform a background radiation survey of the work area with a GM meter and record the

results.

2. Handling the Radioactive Material:

Don all required PPE.

Place the Ba-140 source behind appropriate shielding.

Use tongs or forceps to handle the source vial to maximize distance.

When performing manipulations, work expeditiously to minimize exposure time.

Conduct frequent contamination surveys of your gloves and the immediate work area.

3. Post-Work Procedures and Decontamination:

Secure the Ba-140 source in its shielded storage container.

Dispose of all radioactive waste in the designated, shielded containers.

Survey the work area for any contamination. If contamination is found, decontaminate the

area using appropriate solutions (e.g., Radiacwash) and re-survey until contamination is

removed.
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Carefully remove PPE, surveying each item for contamination before disposal.

Wash hands thoroughly and perform a final hand and body survey before leaving the

laboratory.

Disposal Plan for Barium-140 Waste
Proper management of radioactive waste is crucial for regulatory compliance and

environmental protection.

1. Waste Segregation:

Radioactive waste must be segregated at the point of generation.

Solid Waste: Includes contaminated gloves, absorbent paper, and other disposable labware.

Place in a designated, clearly labeled, and shielded solid radioactive waste container.

Liquid Waste: Includes aqueous and organic solutions containing Ba-140. Collect in

separate, labeled, and shielded carboys. Do not mix aqueous and organic waste.

Sharps Waste: Includes contaminated needles, syringes, and pipettes. Place in a

designated, puncture-resistant, and shielded sharps container.

2. Decay-in-Storage (DIS):

Due to its relatively short half-life, waste contaminated with Barium-140 is a good candidate

for decay-in-storage.

Store the segregated waste in a secure, shielded, and designated radioactive waste storage

area.

Each waste container must be labeled with the isotope, the initial activity, the date it was

sealed, and the name of the principal investigator.

Hold the waste for a minimum of 10 half-lives of the longest-lived isotope (in this case, Ba-

140, so approximately 128 days).
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After the decay period, survey the waste container with a GM meter in a low-background

area. If the radiation level is indistinguishable from background, the waste can be disposed

of as non-radioactive waste after defacing or removing all radioactive material labels.

3. Disposal as Non-Radioactive Waste:

Once the waste has been confirmed to be at background levels, solid and sharps waste can

be disposed of in the regular trash or as biomedical waste, as appropriate.

Liquid waste that has decayed to background can be disposed of down the sanitary sewer,

provided it meets all other chemical and pH requirements for sewer disposal.

Emergency Procedures
In the event of a spill or personnel contamination, follow these procedures immediately.

Minor Spill (contained on absorbent paper):

Notify others in the area.

Using tongs, fold the absorbent paper with the contaminated side in and place it in the solid

radioactive waste container.

Survey the area to ensure no contamination has spread.

Report the incident to the Radiation Safety Officer (RSO).

Major Spill (liquid spill on the floor or benchtop):

Stop the Spread: Drop absorbent paper on the spill.

Alert Personnel: Notify everyone in the immediate area to evacuate.

Isolate the Area: Cordon off the affected area to prevent entry.

Personnel Decontamination: If you are contaminated, remove contaminated clothing and

place it in a labeled bag. Flush contaminated skin with lukewarm water and mild soap.
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Contact the RSO: Immediately contact your institution's Radiation Safety Officer for

assistance. Do not attempt to clean up a major spill without RSO supervision.

Personnel Contamination:

Remove any contaminated clothing immediately.

Wash the affected skin area with mild soap and lukewarm water. Do not abrade the skin.

Survey the skin to check the effectiveness of the decontamination.

If contamination persists, repeat the washing process.

Seek medical attention if there is a wound involved or if contamination cannot be removed.

Notify the RSO immediately.

Workflow Diagrams
The following diagrams illustrate the key workflows for handling and disposing of Barium-140.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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